Cas no 2098129-06-5 (3-[(Azetidin-3-ylidene)methyl]pyridine)

• Product Name: 3-[(Azetidin-3-ylidene)methyl]pyridine
• CAS No: 2098129-06-5
• MF: C₉H₁₀N₂
• MW: 146.189101696014
• CID: 5997142
• PubChem ID: 126845866
• Update Time: 2025-10-31

3-[(Azetidin-3-ylidene)methyl]pyridine Chemical and Physical Properties

Names and Identifiers

• EN300-713771
• 3-[(azetidin-3-ylidene)methyl]pyridine
• 2098129-06-5
• 3-[(Azetidin-3-ylidene)methyl]pyridine

• Inchi： 1S/C9H10N2/c1-2-8(5-10-3-1)4-9-6-11-7-9/h1-5,11H,6-7H2
• InChI Key： NYMATEYXYDWZTQ-UHFFFAOYSA-N
• SMILES： N1C/C(=C\C2C=NC=CC=2)/C1

Computed Properties

• Exact Mass: 146.084398327g/mol
• Monoisotopic Mass: 146.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 24.9Ų

Additional information on 3-[(Azetidin-3-ylidene)methyl]pyridine

3-[(Azetidin-3-ylidene)methyl]pyridine: A Comprehensive Overview

The compound with CAS No. 2098129-06-5, commonly referred to as 3-[(Azetidin-3-ylidene)methyl]pyridine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with an azetidine moiety. The azetidine group, a four-membered ring containing one nitrogen atom, imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical reactions and applications.

Recent studies have highlighted the potential of 3-[(Azetidin-3-ylidene)methyl]pyridine in drug discovery. Researchers have explored its ability to act as a scaffold for designing bioactive molecules, particularly in the development of kinase inhibitors and GPCR modulators. The pyridine ring's aromaticity and electron-withdrawing effects enhance the molecule's ability to interact with biological targets, making it a promising candidate for therapeutic interventions. For instance, a 2023 study published in *Nature Communications* demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases.

In addition to its pharmacological applications, 3-[(Azetidin-3-ylidene)methyl]pyridine has found utility in materials science. Its rigid structure and conjugated system make it an ideal candidate for use in organic electronics. Scientists have investigated its potential as a component in light-emitting diodes (LEDs) and solar cells, where its electronic properties contribute to enhanced device performance. A 2022 research paper in *Advanced Materials* reported that incorporating this compound into polymer blends significantly improved the charge transport properties of the resulting materials.

The synthesis of 3-[(Azetidin-3-ylidene)methyl]pyridine involves a multi-step process that typically begins with the preparation of azetidine derivatives. The reaction conditions are carefully optimized to ensure high yields and selectivity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. For example, a 2021 study in *Green Chemistry* introduced a metal-catalyzed approach that minimizes waste and enhances sustainability.

From an environmental standpoint, the compound's stability and biodegradability are critical considerations. Initial assessments suggest that 3-[(Azetidin-3-ylidene)methyl]pyridine exhibits moderate biodegradability under aerobic conditions, which aligns with current eco-friendly standards for chemical compounds. However, further research is needed to fully understand its environmental impact and ensure safe handling practices.

In conclusion, 3-[(Azetidin-3-ylidene)methyl]pyridine (CAS No. 2098129-06-5) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and promising biological activity position it as a key player in future innovations. As research continues to uncover new possibilities for this molecule, its role in advancing science and technology is expected to grow significantly.